Cas no 2121512-91-0 (2,3-Dichloro-6-fluoro-4-methylphenylboronic acid)

• Product Name: 2,3-Dichloro-6-fluoro-4-methylphenylboronic acid
• CAS No: 2121512-91-0
• MF: C₇H₆BCl₂FO₂
• MW: 222.836743831635
• MDL: MFCD29088174
• CID: 5073991
• Update Time: 2026-03-01

2,3-Dichloro-6-fluoro-4-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-6-fluoro-4-methylphenylboronic acid
• (2,3-dichloro-6-fluoro-4-methylphenyl)boronic acid

• MDL： MFCD29088174
• Inchi： 1S/C7H6BCl2FO2/c1-3-2-4(11)5(8(12)13)7(10)6(3)9/h2,12-13H,1H3
• InChI Key： YQRVWJNOUBYNBB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(B(O)O)C(=CC=1C)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Topological Polar Surface Area: 40.5

Additional information on 2,3-Dichloro-6-fluoro-4-methylphenylboronic acid

2,3-Dichloro-6-fluoro-4-methylphenylboronic Acid: A Comprehensive Overview

The compound 2,3-Dichloro-6-fluoro-4-methylphenylboronic Acid (CAS No: 2121512-91-0) is a highly specialized boronic acid derivative with significant applications in organic synthesis and materials science. This compound has garnered attention due to its unique chemical properties and versatility in forming covalent bonds under palladium-catalyzed coupling reactions. The presence of multiple halogen substituents (chlorine and fluorine) along with a methyl group on the aromatic ring imparts distinctive electronic and steric characteristics, making it a valuable building block in modern chemistry.

Boronic acids, such as 2,3-Dichloro-6-fluoro-4-methylphenylboronic Acid, are widely recognized for their role in Suzuki-Miyaura coupling reactions. These reactions enable the formation of biaryl structures, which are critical components in the development of pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted the importance of such compounds in constructing complex molecular frameworks with high precision and efficiency.

The synthesis of 2,3-Dichloro-6-fluoro-4-methylphenylboronic Acid typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Researchers have explored various methodologies, including nucleophilic aromatic substitution and directed metallation strategies, to optimize the production of this compound. The integration of green chemistry principles in these synthetic routes has also been a focal point in recent investigations.

In terms of applications, 2,3-Dichloro-6-fluoro-4-methylphenylboronic Acid has found utility in the construction of heterocyclic compounds, which are essential in drug discovery programs targeting various therapeutic areas such as cancer, inflammation, and infectious diseases. Its ability to participate in cross-coupling reactions under mild conditions has made it a preferred choice for medicinal chemists aiming to diversify their compound libraries.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2,3-Dichloro-6-fluoro-4-methylphenylboronic Acid. Quantum mechanical calculations have revealed that the boron atom's electron-deficient nature facilitates its reactivity in coupling reactions. Additionally, the steric effects introduced by the chlorine and fluorine substituents have been shown to influence the regioselectivity of these reactions.

The integration of 2,3-Dichloro-6-fluoro-4-methylphenylboronic Acid into polymer-based materials has also been explored for applications in optoelectronics and sensors. Its ability to form stable covalent bonds with other aromatic systems makes it a promising candidate for designing functional materials with tailored electronic properties.

In conclusion, 2,3-Dichloro-6-fluoro-4-methylphenylboronic Acid (CAS No: 2121512-91-0) stands as a testament to the ingenuity of modern organic synthesis. Its unique chemical properties and wide-ranging applications continue to drive innovation across diverse fields of science and technology.